Cas no 5926-07-8 (Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester)

• Product Name: Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester
• CAS No: 5926-07-8
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 380929
• PubChem ID: 761020
• Update Time: 2025-04-19

Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[5-methyl-2-(1-methylethyl)-4-thiocyanatophenoxy]-, 2-propyn-1-yl ester
• SCHEMBL3973961
• SR-01000223517-1
• CS-0326742
• 5-methyl-2-phenylfuran-3-carboxylic acid
• 5-METHYL-2-PHENYL-3-FUROICACID
• MFCD00447900
• 5-Methyl-2-phenylfuran-3-carboxylicacid
• 64354-50-3
• 5-Methyl-2-phenyl-3-furoic acid, AldrichCPR
• Cambridge id 5926078
• MS-22442
• CHEBI:194852
• 5926-07-8
• A867896
• CBMicro_037588
• 5-Methyl-2-phenyl-3-furoic acid
• FT-0736584
• 5-methyl-2-phenyluran-3-carboxylic acid
• SR-01000223517
• DTXSID30974684
• CASZQQKUMVLKBY-UHFFFAOYSA-N
• AKOS006221852
• BIM-0037701.P001

• Inchi： 1S/C12H10O3/c1-8-7-10(12(13)14)11(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
• InChI Key： CASZQQKUMVLKBY-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.215
• Melting Point: 145-147.5
• Boiling Point: 312.5°C at 760 mmHg
• Flash Point: 142.8°C
• Refractive Index: 1.574
• PSA: 50.44000
• LogP: 2.95320